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Compound of Interest

Compound Name: 4-Bromobenzoic acid

Cat. No.: B042806

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
Bromobenzoic acid (CAS No. 586-76-5). The information is compiled from various safety data
sheets and scientific literature to support researchers, scientists, and professionals in the drug
development field in handling this chemical safely and effectively. This document details the
physical and chemical properties, hazard identification, toxicological data, and relevant
experimental protocols.

Chemical Identification and Physical Properties

4-Bromobenzoic acid is a white to light yellow crystalline powder.[1] It is characterized by a
benzene ring substituted with a bromine atom and a carboxylic acid group.[2] This compound is
slightly soluble in hot water and soluble in alcohol and ether.[3]

Table 1: Physical and Chemical Properties of 4-Bromobenzoic Acid
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Property Value Reference(s)
CAS Number 586-76-5 [4]
Molecular Formula C7HsBrO:z [4]
Molecular Weight 201.02 g/mol [4]
White to light yellow crystal
Appearance [1]
powder
Melting Point 252-254 °C [4]

- Slightly soluble in hot water;
Solubility _ [3]
Soluble in alcohol and ether

log Pow 2.86 [5]

Hazard Identification and Classification

4-Bromobenzoic acid is classified as harmful if swallowed, causes skin irritation, causes
serious eye irritation, and may cause respiratory irritation.[6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

Source:[6]

Pictograms:
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e wialt text
Signal Word: Warning[6]

Toxicological Data

The toxicological profile of 4-Bromobenzoic acid indicates potential health hazards upon
exposure. The available data from animal studies are summarized below.

Table 3: Summary of Toxicological Data

Endpoint Species Route Value Reference(s)
Acute Oral
o Mouse Oral 1059 mg/kg [4107]
Toxicity (LD50)
Skin Irritation Rabbit Dermal Not irritating
Eye Irritation Rabbit Ocular Irritating [8]
Inhalation , .
o - Inhalation No data available [7]
Toxicity (LC50)

Genotoxicity
(Ames Test)

- - No data available

. . Not classified as
Carcinogenicity - - _ (5]
a carcinogen

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below, based on OECD
guidelines.

Acute Oral Toxicity (LD50)

The acute oral toxicity of 4-Bromobenzoic acid was likely determined following a protocol
similar to the OECD Guideline for the Testing of Chemicals, Section 423 ("Acute Toxic Class
Method").
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Methodology:

Test Animals: Healthy, young adult mice were used for the study.
o Dosage: A single dose of 1059 mg/kg body weight was administered orally to the mice.[4][7]

o Observation: The animals were observed for mortality and clinical signs of toxicity for a
specified period.

o Endpoint: The LD50 value, the statistically estimated dose at which 50% of the animals are
expected to die, was determined.

Dermal Irritation

A study conducted on rabbits indicated that 4-Bromobenzoic acid is not a skin irritant. The
methodology likely followed the principles of the OECD Guideline for the Testing of Chemicals,
Section 404 ("Acute Dermal Irritation/Corrosion™).

Methodology:

Test Animals: Healthy, young adult albino rabbits were used.

o Application: A single dose of the test substance was applied to a small area of the skin and
covered with a semi-occlusive dressing for 4 hours.

o Observation: The skin was examined for erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

e Scoring: The severity of the skin reactions was scored, and the substance was classified
based on the mean scores. In the case of 4-Bromobenzoic acid, no dermal reactions were
observed.

Eye Irritation

While specific study data for 4-Bromobenzoic acid is not available, the classification as an
eye irritant suggests a protocol similar to OECD Guideline 405 ("Acute Eye
Irritation/Corrosion”) was followed. A study on a similar substance, LA 409, provides a relevant
methodological example.[8]
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Methodology:
o Test Animals: Healthy, adult albino rabbits were used.[9]

o Application: A single dose of the test substance (e.g., 0.1 ml) was instilled into the
conjunctival sac of one eye of each animal.[8]

o Observation: The eyes were examined for ocular reactions (corneal opacity, iritis,
conjunctival redness, and chemosis) at 1, 24, 48, and 72 hours after application.[9]

e Scoring: The severity of the ocular lesions was graded according to a standardized scoring
system. For LA 409, reversible effects such as hyperaemic blood vessels, swelling of lids,
and corneal opacity were observed.[8] The substance is classified based on the severity and
reversibility of the eye lesions.

Signaling Pathways and Mechanisms of Toxicity

Currently, there is a lack of specific studies detailing the signaling pathways and molecular
mechanisms of toxicity for 4-Bromobenzoic acid in mammalian systems. The irritation effects
are likely due to its acidic nature and reactivity. Further research is needed to elucidate the
specific cellular and molecular targets.

Ecological Information

4-Bromobenzoic acid is considered readily biodegradable.[5] However, it is also classified as
harmful to aquatic life.[5]

Table 4. Ecotoxicological Data

Endpoint Species Value Reference(s)

Pseudokirchneriella
. ) ErC50 (48h): 13.48
Toxicity to algae subcapitata (green " [5]
m
algae) g

Visualization of Experimental Workflows
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The following diagrams illustrate the logical flow of standard toxicological testing procedures.

Toxicity Data Acquisition

Acute Oral Toxicity Dermal Irritation Eye Irritation
(e.g., OECD 423) (e.g., OECD 404) (e.g., OECD 405)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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